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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763

CAS Number: 1498-40-4

This technical guide provides an in-depth overview of ethyldichlorophosphine, a versatile
organophosphorus compound. The information is tailored for researchers, scientists, and
professionals in drug development, with a focus on its chemical properties, synthesis, and
biological relevance.

Chemical and Physical Properties

Ethyldichlorophosphine is a colorless, corrosive, and flammable liquid with a pungent odor.
[1] It is a reactive chemical intermediate used in the synthesis of various organophosphorus
compounds. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyldichlorophosphine
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Property Value Reference
CAS Number 1498-40-4 [1]
Molecular Formula C2H5CI2P [1]
Molecular Weight 130.94 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 113-116 °C [1]
Density 1.26 g/mL [1]
Flash Point 91 °F [1]
Purity 98% [1]

Synthesis and Experimental Protocols

The synthesis of dichlorophosphines, such as ethyldichlorophosphine, is typically achieved
through the reaction of phosphorus trichloride with organometallic reagents like Grignard or
organolithium compounds.[2] However, to control the high reactivity and prevent side reactions,
alternative methods using organozinc reagents have been developed.[2] A general approach
involves the reaction of a corresponding ethylating agent with phosphorus trichloride.

General Synthesis of Dichlorophosphines

A common synthetic strategy for aryl- and heteroaryl-dichlorophosphines involves the lithiation
of a starting bromide, followed by transmetalation with zinc chloride, and subsequent reaction
with phosphorus trichloride.[2] This method offers good yields (39-87%) and is compatible with
a range of functional groups.[2]
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General synthesis of aryl-dichlorophosphines.

Key Reactions and Experimental Protocols

Ethyldichlorophosphine is a valuable precursor for the synthesis of other organophosphorus
compounds, notably phospholene oxides.

Synthesis of 1-Ethyl-3-methyl-3-phospholene 1-oxide

The McCormack cycloaddition is a key reaction for creating five-membered phosphorus
heterocycles.[3] This involves the [4+1] cycloaddition of a conjugated diene, such as isoprene,
with a phosphorus dihalide like ethyldichlorophosphine, followed by hydrolysis to yield the
phospholene oxide.[3]

Experimental Protocol:
 In a suitable reaction vessel, combine isoprene and ethyldichlorophosphine.

» Allow the reaction to proceed at room temperature for 5-7 days to form the crystalline
adduct, 1,1-dichloro-1-ethyl-3-methyl-3-phospholene.[3]

o Carefully hydrolyze the adduct with ice water.[3]

» Neutralize the reaction mixture, first with sodium hydroxide and then with sodium
bicarbonate to a pH of 6.5.[3]
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o Extract the product with chloroform.[3]

¢ Purify the final product, 1-ethyl-3-methyl-3-phospholene 1-oxide, by vacuum distillation.[3]
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Synthesis of 1-Ethyl-3-methyl-3-phospholene 1-oxide.

Biological Activity and Signaling Pathways

Organophosphorus compounds are well-known for their biological activity, primarily as
inhibitors of acetylcholinesterase (AChE).[4][5][6] This enzyme is crucial for the termination of
nerve impulse transmission by hydrolyzing the neurotransmitter acetylcholine.[4]

Acetylcholinesterase Inhibition

Inhibition of acetylcholinesterase by organophosphorus compounds leads to an accumulation
of acetylcholine in the synaptic cleft, resulting in hyperstimulation of nicotinic and muscarinic
receptors and disrupted neurotransmission.[4] This mechanism is the basis for the toxicity of
many organophosphorus compounds and is also exploited in the development of certain drugs.
[4][7] The potency of an inhibitor is often measured by its IC50 value, the concentration
required to inhibit 50% of the enzyme's activity.
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Acetylcholinesterase inhibition by organophosphorus compounds.

Spectroscopic Data
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The structural elucidation of ethyldichlorophosphine and its derivatives relies on various
spectroscopic techniques.

Table 2: Spectroscopic Data for Ethyldichlorophosphine and Related Compounds

Technique Observation Reference

Dichlorophosphines typically
31P NMR show chemical shifts in the [819]
range of 160 to 200 ppm.

The IR spectrum of related
IR Spectroscopy ethyl dichlorophosphate shows  [2][4]

characteristic peaks.

Note: Specific spectral data for ethyldichlorophosphine was not readily available in the
searched literature. The provided NMR chemical shift range is for the CPHal2 functional group.

[8]

Applications in Drug Development and Research

While direct applications of ethyldichlorophosphine in pharmaceuticals are not extensively
documented, its role as a reactive intermediate makes it a valuable tool in the synthesis of
more complex molecules. Organophosphorus compounds, in general, are a significant class of
therapeutic agents.[7] The ability of ethyldichlorophosphine to serve as a precursor for P-
heterocycles, such as phospholene oxides, opens avenues for the creation of novel scaffolds
for drug discovery.[3] These heterocyclic structures are of interest due to their diverse biological
activities.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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